![molecular formula C7H9ClN2 B1611286 (4-Chloro-3-methylphenyl)hydrazine CAS No. 62646-06-4](/img/structure/B1611286.png)
(4-Chloro-3-methylphenyl)hydrazine
Overview
Description
“(4-Chloro-3-methylphenyl)hydrazine” is used as a reactant in the preparation of piperidine derivatives as prolylcarboxypeptidase inhibitors, and phenylpyrazoles as cyclooxygenase-2 (COX-2) inhibitors .
Synthesis Analysis
The synthesis of “(4-Chloro-3-methylphenyl)hydrazine” involves the condensation of (4-chloro-3-methyl phenyl) hydrazine with 2-pyridine-carboxaldehyde . This reaction is carried out in glacial acetic acid for 12 hours, yielding an off-white powder .Molecular Structure Analysis
The Schiff-base ligand, which is a product of the condensation reaction, is coordinated as a bidentate ligand through the nitrogen atoms of the azomethine group and pyridyl ring .Chemical Reactions Analysis
Aldehydes and ketones can be converted to a hydrazine derivative by reaction with hydrazine. These “hydrazones” can be further converted to the corresponding alkane by reaction with base and heat .Scientific Research Applications
Synthesis of Schiff-Base Metal Complexes
(4-Chloro-3-methylphenyl)hydrazine: is used in the synthesis of novel Schiff-base metal complexes. These complexes are formed by the condensation of the hydrazine compound with 2-pyridine-carboxaldehyde . The resulting Schiff-base ligand can coordinate as a bidentate ligand through the nitrogen atoms of the azomethine group and pyridyl ring. These complexes, which include metals such as Ni(II), Pd(II), Pt(II), Zn(II), and Hg(II), have been characterized using techniques like FT-IR, 1H NMR, 13C NMR, and elemental analysis .
Antiviral Research
The Schiff-base metal complexes derived from (4-Chloro-3-methylphenyl)hydrazine have shown potential as dual inhibitors of main protease (Mpro) and nonstructural protein 10/nonstructural protein 16 (NSP10/NSP16) methyltransferase complex, which are key targets for COVID-19 therapy . Molecular docking studies have indicated that these compounds exhibit excellent binding energies, suggesting their potential efficacy in antiviral therapy .
Antibacterial Properties
Research has demonstrated that the Schiff-base metal complexes synthesized from (4-Chloro-3-methylphenyl)hydrazine possess antibacterial properties. These complexes have been tested against bacterial strains such as Pseudomonas aeruginosa and Staphylococcus aureus. Among the various metal complexes, the Zn(II) complex has shown the highest activity, indicating its potential application in developing new antibacterial agents .
Drug Design and Development
The ability of (4-Chloro-3-methylphenyl)hydrazine to form complexes with various metals opens up avenues in drug design and development. The molecular electrostatic potential (MEP) maps of these ligands and complexes can be analyzed to identify active sites, which is a crucial step in the rational design of new drugs .
Computational Chemistry Studies
The Schiff-base ligands and their metal complexes can be used in computational chemistry studies, such as density functional theory (DFT) calculations, to understand their electronic structures and reactivity. These studies can provide insights into the properties of these compounds and guide the synthesis of analogs with improved efficacy .
Future Directions
properties
IUPAC Name |
(4-chloro-3-methylphenyl)hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-5-4-6(10-9)2-3-7(5)8/h2-4,10H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBLZYMCYCNYASJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NN)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60573942 | |
Record name | (4-Chloro-3-methylphenyl)hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60573942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-3-methylphenyl)hydrazine | |
CAS RN |
62646-06-4 | |
Record name | (4-Chloro-3-methylphenyl)hydrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62646-06-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Chloro-3-methylphenyl)hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60573942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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